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Compound of Interest

Compound Name: Z-Ser-OMe

Cat. No.: B554345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Z-Ser-OMe (Nα-Cbz-L-

serine methyl ester), a derivative of the amino acid serine commonly used in peptide synthesis

and other biochemical applications.[1] Due to the absence of comprehensive toxicological

studies, this document emphasizes best practices for handling chemicals with unknown

toxicological profiles.

Chemical Identification
Identifier Value

Chemical Name Nα-Cbz-L-serine methyl ester[2]

Synonyms Z-Ser-OMe, Cbz-Ser-OMe[1]

CAS Number 1676-81-9[1]

Molecular Formula C₁₂H₁₅NO₅[1]

Molecular Weight 253.25 g/mol

Hazard Identification
While Z-Ser-OMe is not classified as a hazardous substance according to current EU

regulations, it should be handled with care as its toxicological properties have not been fully

investigated.[2]
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Potential Health Effects:

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[2]

Ingestion: May be harmful if swallowed.[2]

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.[2]

Eye Contact: May cause eye irritation.[2]

Quantitative Toxicological Data:

Parameter Value Reference

Acute Toxicity (Oral, Dermal,

Inhalation)
No data available [2]

LD50 (Lethal Dose, 50%) No data available

LC50 (Lethal Concentration,

50%)
No data available

Carcinogenicity No data available [2]

Mutagenicity No data available

Teratogenicity No data available

Physical and Chemical Properties
Property Value

Appearance White to off-white or light yellow solid[1]

Melting Point 41-43 °C

Boiling Point No data available

Solubility No data available

Stability
Stable under recommended storage conditions.

[2]
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Handling and Storage
Proper handling and storage procedures are crucial to ensure the safety of personnel and the

integrity of the compound.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid generating dust.[2]

Keep away from heat and sources of ignition.[2]

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.[2]

Storage:

Keep container tightly closed.[2]

Store in a cool, dry, and well-ventilated place.

Recommended storage temperature is between 2°C and 8°C. For long-term storage, -20°C

is recommended.

Exposure Controls and Personal Protection
As no official exposure limits have been established, a conservative approach to exposure

control is recommended.

Engineering Controls:

Use a chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE):

The following diagram outlines the recommended personal protective equipment when

handling Z-Ser-OMe.
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Personal Protective Equipment (PPE) for Z-Ser-OMe

Lab Coat

Safety Goggles

Nitrile Gloves

Dust Respirator
(if dust is generated)

Researcher

Wear

Wear

Wear

Wear

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE) for handling Z-Ser-OMe.

First-Aid Measures
In case of exposure, follow these first-aid procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.

Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation persists.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Remove contact lenses if present and easy to do. Continue

rinsing. Seek medical attention.[2]
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Fire-Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or foam.[2]

Specific Hazards: Emits toxic fumes under fire conditions, including carbon and nitrogen

oxides.[2]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[2]

Accidental Release Measures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.
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Accidental Release Protocol for Z-Ser-OMe

Spill Occurs

Evacuate immediate area

Ensure adequate ventilation

Wear appropriate PPE

Contain the spill with absorbent material

Carefully collect spilled material
into a sealed container

Decontaminate the spill area

Dispose of waste according to
local, state, and federal regulations

Spill Cleaned Up

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a Z-Ser-OMe spill.
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Small Spill:

Wear appropriate personal protective equipment.

Carefully sweep or scoop up the material and place it into a suitable, labeled container for

disposal.

Clean the spill area with a suitable decontaminating agent.

Large Spill:

Evacuate the area.

Prevent the material from entering drains or waterways.

Contain the spill using absorbent pads or other suitable materials.

Follow the procedure for a small spill for cleanup.

Contact environmental health and safety personnel.

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[2]

Conditions to Avoid: Heat, flames, and ignition sources.[2]

Incompatible Materials: Strong oxidizing agents.[2]

Hazardous Decomposition Products: Carbon monoxide, carbon dioxide, and nitrogen oxides.

[2]

Disposal Considerations
Dispose of Z-Ser-OMe and any contaminated materials in accordance with all applicable local,

state, and federal regulations.[2] Do not dispose of down the drain or in household trash.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for

professional safety training and judgment. Always consult the most current Safety Data Sheet
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(SDS) for Z-Ser-OMe from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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